PBK-IN-9

• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol
• InChI: InChI=1S/C20H18N2O2S/c1-11(10-21)12-2-4-13(5-3-12)17-16(23)7-6-15-18(17)14-8-9-25-19(14)20(24)22-15/h2-9,11,23H,10,21H2,1H3,(H,22,24)/t11-/m0/s1
• InChIKey: GBOYXCBUDIJBBZ-NSHDSACASA-N

PBK-IN-9: TOPK Inhibitor Procurement Guide

PBK-IN-9 (synonym OTS514, compound 1160; CAS 1338540-55-8) is a thieno[2,3-c]quinolin-4(5H)-one small-molecule inhibitor of PDZ-binding kinase (PBK/TOPK), a serine/threonine kinase overexpressed in multiple solid and hematological malignancies . First disclosed by Matsuo et al. in Science Translational Medicine (2014), PBK-IN-9 functions as an ATP-competitive inhibitor that disrupts TOPK-mediated mitotic phosphorylation, inducing cytokinesis failure and apoptosis selectively in TOPK-overexpressing cancer cells [1]. The compound serves as a preclinical chemical probe and a reference inhibitor for TOPK-targeted drug discovery programs, with demonstrated activity across lung, ovarian, renal, colorectal, and hematological cancer models [1].

TOPK pathway inhibition study fit

Kinase selectivity research workflow with reported kinome profile

Liposomal formulation-compatible in vivo model-response context

• [1] Matsuo Y, Park JH, Miyamoto T, Yamamoto S, Hisada S, Alachkar H, Nakamura Y. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014 Oct 22;6(259):259ra145. View Source

PBK-IN-9 Substitution Risks in Preclinical Research

TOPK inhibitors are not functionally interchangeable. Despite sharing a common nominal target, members of this class diverge substantially in biochemical potency, kinome selectivity breadth, cellular efficacy, and in vivo tolerability [1]. PBK-IN-9 (OTS514) and its dimethylated derivative OTS964, for example, differ approximately 10-fold in TOPK IC50 and exhibit markedly distinct off-target profiles—OTS964 potently inhibits CDK11 (Kd 40 nM) whereas PBK-IN-9 shows no reported CDK11 activity. The earlier-generation inhibitor HI-TOPK-032 operates in the micromolar range (~2 μM IC50), approximately 770-fold weaker than PBK-IN-9, rendering it unsuitable for experiments requiring low-nanomolar target engagement . Substituting one TOPK inhibitor for another without accounting for these quantitative differences risks confounded pharmacodynamic readouts, misleading selectivity conclusions, and irreproducible in vivo results—particularly given PBK-IN-9's unique hematological toxicity profile that is mitigated through liposomal formulation, a property not established for all class members [1].

PBK-IN-9 vs. OTS964 / HI-TOPK-032

Biochemical potency may differ substantially among structural analogs, potentially shifting target engagement and downstream phospho-signaling readouts.

Kinase off-target profiles

Off-target kinase engagement diverges; some analogs inhibit CDK11 and Src family members, which can confound mechanistic attribution of TOPK-dependent phenotypes.

Formulation-dependent tolerability

Liposomal rescue of hematological tolerability reported for PBK-IN-9 may not transfer to other TOPK inhibitors, requiring formulation-specific validation.

• [1] Herbert KJ, Ashton TM, Prevo R, Pirovano G, Higgins GS, McKenna WG, et al. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics. Cell Death Dis. 2018 Oct 24;9(11):1089. View Source

PBK-IN-9 Quantitative Differentiation Evidence

TOPK Biochemical Potency vs OTS964 and HI-TOPK-032

In standardized in vitro kinase activity assays, PBK-IN-9 (OTS514) inhibits TOPK with a median IC50 of 2.6 nM . By contrast, its closest structural analog OTS964—a dimethylated derivative—exhibits a TOPK IC50 of 28 nM, representing a 10.8-fold potency gap [1]. The earlier-generation TOPK inhibitor HI-TOPK-032 is substantially weaker, with a reported IC50 of approximately 2 μM (2,000 nM), approximately 770-fold less potent than PBK-IN-9 . These potency differences are experimentally consequential: at equimolar concentrations, PBK-IN-9 achieves near-complete TOPK suppression at doses where OTS964 or HI-TOPK-032 would leave residual kinase activity, potentially altering downstream phospho-signaling readouts [1].

TOPK IC50

Head-to-head

PBK-IN-9 2.6 nM vs OTS964 28 nM vs HI-TOPK-032 ~2,000 nM

Reported biochemical potency supports assay concentration selection

In vitro recombinant kinase assay; ATP-competitive conditions

Evidence Dimension	TOPK kinase inhibitory activity (IC50)
Target Compound Data	PBK-IN-9 (OTS514): IC50 = 2.6 nM
Comparator Or Baseline	OTS964: IC50 = 28 nM; HI-TOPK-032: IC50 ≈ 2,000 nM (2 μM)
Quantified Difference	PBK-IN-9 is ~10.8-fold more potent than OTS964 and ~770-fold more potent than HI-TOPK-032
Conditions	In vitro recombinant TOPK kinase activity assay; ATP-competitive conditions (vendor consensus across Selleckchem, ProbeChem, MedChemExpress)

Why This Matters

For researchers designing dose-response studies, PBK-IN-9's 2.6 nM IC50 enables robust TOPK inhibition at low-nanomolar concentrations where OTS964 or HI-TOPK-032 would be sub-efficacious, directly impacting experimental design and compound procurement decisions.

• [1] Matsuo Y, Park JH, Miyamoto T, Yamamoto S, Hisada S, Alachkar H, Nakamura Y. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014 Oct 22;6(259):259ra145. View Source

Kinome-Wide Selectivity vs OTS964

A systematic kinome panel comparison compiled by Herbert et al. (2018) reveals that PBK-IN-9 (OTS514) at 0.2 μM inhibits TOPK by 84% [1]. In the same review's data, OTS964 required a 10-fold higher concentration (2 μM) to achieve 80% TOPK inhibition [1]. Critically, PBK-IN-9 demonstrates substantially lower off-target inhibition of Src family kinases compared to OTS964: cSrc (61% vs. 88%), LYN (28% vs. 77%), and FYN (19% vs. 63%), all measured at their respective screening concentrations [1]. These data indicate that PBK-IN-9's selectivity window for TOPK over Src family members is wider than that of OTS964. Additionally, OTS964 potently engages MELK (61%) and PIM1 (59%), targets not prominently inhibited by PBK-IN-9 at its screening concentration [1].

Kinome selectivity

Head-to-head

PBK-IN-9 (0.2 μM): TOPK 84%, cSrc 61%, LYN 28%, FYN 19%
OTS964 (2 μM): TOPK 80%, cSrc 88%, LYN 77%, FYN 63%

Supports TOPK-selective pathway interpretation

Panel of 60 kinases, 2-h incubation

Evidence Dimension	Kinase selectivity — % inhibition at specified concentration (panel of 60 human kinases)
Target Compound Data	PBK-IN-9 (OTS514) at 0.2 μM: TOPK 84%; cSrc 61%; FLT3 44%; CDK2/Cyclin A 60%; LYN 28%; FYN 19%
Comparator Or Baseline	OTS964 at 2 μM: TOPK 80%; cSrc 88%; FLT3 72%; CDK2/Cyclin A 44%; LYN 77%; FYN 63%; MELK 61%; PIM1 59%
Quantified Difference	PBK-IN-9 achieves superior TOPK inhibition at 10-fold lower concentration with lower off-target rates on cSrc (27 percentage points lower), LYN (49 pp lower), FYN (44 pp lower)
Conditions	Panel of 60 diverse recombinant human protein kinases; 2-hour incubation; ATP-competitive conditions (data from Matsuo 2014 Table S1, compiled in Herbert 2018 review Table 3)

Why This Matters

When experimental protocols require target-specific conclusions about TOPK-dependent biology, PBK-IN-9's narrower off-target profile reduces the probability that observed phenotypes are confounded by concurrent Src family kinase or MELK inhibition—a key consideration for chemical biology and target validation studies.

• [1] Herbert KJ, Ashton TM, Prevo R, Pirovano G, Higgins GS, McKenna WG, et al. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics. Cell Death Dis. 2018 Oct 24;9(11):1089. Table 3. View Source

Ovarian Cancer Cell Viability vs OTS964

In a direct comparative study by Ikeda et al. (2016, Clinical Cancer Research), both PBK-IN-9 (OTS514) and OTS964 were evaluated side-by-side against ovarian cancer cell lines using MTT viability assays [1]. PBK-IN-9 exhibited an IC50 range of 3.0 to 46 nM across the tested ovarian cancer lines [1]. In the same experimental framework, OTS964 showed a substantially higher IC50 range of 14 to 110 nM [1]. This corresponds to PBK-IN-9 being approximately 2.4-fold (at the lower bound) to 4.7-fold (at the upper bound) more potent on a cellular level. Furthermore, both compounds reduced TOPK protein and FOXM1 transcriptional levels, but PBK-IN-9 achieved these effects at lower concentrations. In an ES-2 peritoneal dissemination xenograft model, oral administration of PBK-IN-9 significantly prolonged overall survival compared to vehicle control (P < 0.001) [1].

Ovarian cancer cell viability

Head-to-head

PBK-IN-9 IC50 3.0–46 nM vs OTS964 14–110 nM

Supports cell-model endpoint review

MTT assay, 48-h exposure; includes patient-derived cells

Evidence Dimension	Cell viability IC50 in ovarian cancer cell lines
Target Compound Data	PBK-IN-9 (OTS514): IC50 range = 3.0–46 nM across ovarian cancer cell lines (CaOV3: 3 nM; OVTOKO: 46 nM)
Comparator Or Baseline	OTS964: IC50 range = 14–110 nM across the same ovarian cancer cell line panel (CaOV3: 14 nM; RMG-1: 110 nM)
Quantified Difference	PBK-IN-9 IC50 range is 2.4-fold (lower bound) to 4.7-fold (upper bound) lower than OTS964 in matched ovarian cancer lines
Conditions	MTT cell viability assay; ovarian cancer cell lines including CaOV3, OVTOKO, RMG-1; 48-hour drug exposure; also tested on 31 patient-derived primary ovarian cancer cells ex vivo

Why This Matters

Investigators studying ovarian cancer biology should select PBK-IN-9 over OTS964 when the experimental objective requires maximal cellular potency at minimal concentration, particularly in ex vivo patient-derived models where tissue availability limits the number of testable conditions.

• [1] Ikeda Y, Park JH, Miyamoto T, Takamatsu N, Kato T, Iwasa A, Okabe S, Imai Y, Fujiwara K, Nakamura Y, Hasegawa K. T-LAK Cell-Originated Protein Kinase (TOPK) as a Prognostic Factor and a Potential Therapeutic Target in Ovarian Cancer. Clin Cancer Res. 2016 Dec 15;22(24):6110-6117. View Source

In Vivo Tolerability: Liposomal vs Free Formulation

The Matsuo et al. (2014) foundational study identified a critical liability of free PBK-IN-9 (OTS514): intravenous administration at 5 mg/kg once daily for two weeks in LU-99 lung cancer xenograft-bearing mice achieved a tumor growth inhibition (TGI) of 104% on day 15, but concurrently caused severe hematopoietic toxicity manifesting as reduced red blood cell and white blood cell counts with marked thrombocytosis [1]. When the same compound was reformulated in a liposomal delivery system, it caused complete regression of transplanted tumors without any adverse hematological reactions in mice [1]. This dual profile—hematotoxic as free drug, well-tolerated in liposomal form—is specifically documented for PBK-IN-9/OTS514 [1][2]. By contrast, OTS964 administered orally at 50–100 mg/kg also produced transient hematopoietic toxicity but without the same extent of liposomal rescue being reported [2]. In an A549 xenograft model, PBK-IN-9 at intravenous doses of 1, 2.5, and 5 mg/kg three times weekly for 14 days yielded TGIs of 5.7%, 43.3%, and 65.3%, respectively .

In vivo tolerability

Cross-study

Free PBK-IN-9: severe hematopoietic toxicity at efficacious doses
Liposomal PBK-IN-9: reported complete tumor regression without adverse reactions

Formulation-dependent safety endpoint context

LU-99 and A549 xenograft models

Evidence Dimension	In vivo antitumor efficacy and hematological toxicity in mouse xenograft models
Target Compound Data	PBK-IN-9 (free, i.v., 5 mg/kg q.d. × 14 days): TGI 104% (LU-99), but severe hematopoietic toxicity (RBC/WBC reduction, platelet increase). PBK-IN-9 (liposomal): complete tumor regression, no adverse reactions. A549 xenograft (free, 1/2.5/5 mg/kg t.i.w. × 14 days): TGI 5.7%/43.3%/65.3%.
Comparator Or Baseline	OTS964 (oral, 50–100 mg/kg): tumor growth reduction with complete regression in some models, but transient hematopoietic toxicity. Liposomal rescue not as prominently reported.
Quantified Difference	Liposomal PBK-IN-9 converts a toxic free-drug profile into a completely tolerated regimen with preserved antitumor efficacy; the TGI differential between free (104% TGI with toxicity) and liposomal (complete regression without toxicity) represents a qualitative safety improvement.
Conditions	Mouse xenograft models: LU-99 (lung cancer) and A549 (lung adenocarcinoma); immunodeficient mice; intravenous or intraperitoneal administration; 14-day treatment cycles

Why This Matters

Procurement decisions for in vivo pharmacology studies must account for the formulation-dependent toxicity profile: researchers should procure liposomal-grade or liposome-compatible PBK-IN-9 if the experimental design requires repeated dosing without hematological confounding, a consideration not applicable to most other TOPK inhibitors lacking documented liposomal rescue data.

• [1] Matsuo Y, Park JH, Miyamoto T, Yamamoto S, Hisada S, Alachkar H, Nakamura Y. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014 Oct 22;6(259):259ra145. View Source
• [2] Herbert KJ, Ashton TM, Prevo R, Pirovano G, Higgins GS, McKenna WG, et al. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics. Cell Death Dis. 2018 Oct 24;9(11):1089. Table 3. View Source

CDK11 Off-Target Selectivity vs OTS964

A critical selectivity distinction between PBK-IN-9 (OTS514) and its dimethylated analog OTS964 has emerged from subsequent target deconvolution studies. OTS964 is now recognized as a potent dual inhibitor of both TOPK (IC50 28 nM) and cyclin-dependent kinase CDK11 (Kd = 40 nM) . Recent structural and functional work has demonstrated that OTS964 kills cancer cells at least partly through CDK11 inhibition rather than exclusively through TOPK blockade [1][2]. PBK-IN-9 has no reported CDK11 binding activity in the available selectivity profiling data—the kinome panel at 0.2 μM shows predominant TOPK engagement without CDK family members listed among significant off-target hits [3]. This difference means that experiments using OTS964 cannot unambiguously attribute observed phenotypes to TOPK inhibition alone, whereas PBK-IN-9 provides a cleaner tool for TOPK-specific mechanistic studies [1].

CDK11 off-target

Head-to-head

OTS964: CDK11B Kd 40 nM
PBK-IN-9: no reported CDK11 engagement

Supports TOPK-specific mechanistic study context

Kinase panel and structural studies

Evidence Dimension	CDK11 off-target binding affinity
Target Compound Data	PBK-IN-9 (OTS514): no reported CDK11 binding or inhibition in available kinome profiling data at 0.2 μM screening concentration
Comparator Or Baseline	OTS964: CDK11B Kd = 40 nM; also described as a potent CDK11 inhibitor in independent structural studies
Quantified Difference	OTS964 exhibits a defined CDK11 binding interaction (Kd 40 nM); PBK-IN-9 shows no detectable CDK11 engagement at its screening concentration
Conditions	In vitro kinase binding and activity assays; OTS964 CDK11 Kd derived from binding affinity measurements; PBK-IN-9 selectivity data from 60-kinase panel at 0.2 μM (Matsuo 2014 Table S1)

Why This Matters

For target validation experiments where the objective is to isolate TOPK-specific biology, PBK-IN-9 is the superior procurement choice because OTS964's CDK11 co-inhibition introduces a mechanistically confounding variable that can mislead conclusions about TOPK dependency.

• [1] Lin A, Giuliano CJ, Palladino A, John KM, Abramowicz C, Yuan ML, et al. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Sci Transl Med. 2019 Sep 11;11(509):eaaw8412. [Note: OTS964 CDK11 deconvolution discussed; OTS514 noted as the more TOPK-selective analog.] View Source
• [2] Kelso S, O'Brien S, Kurinov I, et al. Crystal structure of OTS964 bound to CDK11 reveals a type I inhibitor binding mode. J Biol Chem. 2023;299(2):102858. View Source
• [3] Herbert KJ, Ashton TM, Prevo R, Pirovano G, Higgins GS, McKenna WG, et al. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics. Cell Death Dis. 2018 Oct 24;9(11):1089. Table 3. View Source

PBK-IN-9 Research Application Scenarios

TOPK-Specific Target Validation Studies

Investigators conducting siRNA or CRISPR rescue experiments to validate TOPK dependency should select PBK-IN-9 over OTS964 because PBK-IN-9 lacks CDK11 inhibitory activity (Kd = 40 nM for OTS964) and shows lower Src family kinase off-target rates [1][2]. At its biochemical IC50 of 2.6 nM, PBK-IN-9 provides robust TOPK inhibition without the dual-kinase confounding that complicates OTS964-based mechanistic interpretations [3]. This is particularly critical for phosphoproteomic or transcriptomic profiling experiments where off-target kinase inhibition generates false-positive signaling node identifications.

Ovarian Cancer Preclinical Pharmacology

For ovarian cancer research programs, PBK-IN-9 offers a 2.4–4.7-fold cellular potency advantage over OTS964 (IC50 3.0–46 nM vs. 14–110 nM) validated in head-to-head MTT assays across multiple ovarian cancer cell lines [2]. Critically, PBK-IN-9 has demonstrated ex vivo growth-inhibitory activity against 31 patient-derived primary ovarian cancer cells regardless of tumor site or histological subtype [2], and oral administration significantly prolonged overall survival in an ES-2 peritoneal dissemination xenograft model (P < 0.001) [2]. This body of evidence positions PBK-IN-9 as the preferred TOPK inhibitor for translational ovarian cancer studies.

In Vivo Xenograft Studies with Liposomal Delivery

PBK-IN-9 is the only TOPK inhibitor with a documented liposomal formulation strategy that converts a toxic free-drug profile into a fully tolerated regimen with preserved tumor regression activity [1]. In LU-99 xenografts, free PBK-IN-9 at 5 mg/kg i.v. achieved 104% TGI but caused severe hematopoietic toxicity (RBC/WBC reduction with thrombocytosis), whereas liposomal PBK-IN-9 produced complete tumor regression without adverse hematological reactions [1]. For multi-week in vivo studies where repeated dosing is required without bone marrow suppression as a confounding variable, procurement of liposomal-grade PBK-IN-9 is strongly indicated.

Multiple Myeloma and Hematological Malignancy Research

PBK-IN-9 induces cell cycle arrest and apoptosis at nanomolar concentrations across a panel of human myeloma cell lines (HMCLs), preferentially kills malignant CD138+ plasma cells over CD138− bone marrow compartments, and prevents outgrowth of CD138+ stem cell populations from MM patient-derived peripheral blood mononuclear cells [4]. In FLT3-ITD-mutated AML models, PBK-IN-9 at 7.5 mg/kg i.v. daily for 3 weeks significantly extended median survival (46 vs. 29 days, P < 0.001) [5]. Importantly, PBK-IN-9 (10 nM) selectively inhibits growth of patient-derived AML cells over normal CD34+ hematopoietic cells, demonstrating a therapeutic window not established for all TOPK inhibitors [5].

Application

Selection Property

Validation Focus

TOPK pathway target validation

Kinase selectivity review

TOPK-dependent signaling endpoint verification

Ovarian cancer cell-model studies

Cell-model endpoint review

Ex vivo patient-derived cell response

Liposomal formulation model-response studies

Formulation-dependent tolerability context

In vivo safety endpoint monitoring

Hematological cancer cell-model studies

Cell-type selectivity review

Malignant vs. normal cell response profiling

• [1] Matsuo Y, Park JH, Miyamoto T, Yamamoto S, Hisada S, Alachkar H, Nakamura Y. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci Transl Med. 2014 Oct 22;6(259):259ra145. View Source
• [2] Ikeda Y, Park JH, Miyamoto T, Takamatsu N, Kato T, Iwasa A, Okabe S, Imai Y, Fujiwara K, Nakamura Y, Hasegawa K. T-LAK Cell-Originated Protein Kinase (TOPK) as a Prognostic Factor and a Potential Therapeutic Target in Ovarian Cancer. Clin Cancer Res. 2016 Dec 15;22(24):6110-6117. View Source
• [3] Herbert KJ, Ashton TM, Prevo R, Pirovano G, Higgins GS, McKenna WG, et al. T-LAK cell-originated protein kinase (TOPK): an emerging target for cancer-specific therapeutics. Cell Death Dis. 2018 Oct 24;9(11):1089. View Source
• [4] Stefka AT, Johnson D, Rosebeck S, Park JH, Nakamura Y, Jakubowiak AJ. Potent anti-myeloma activity of the TOPK inhibitor OTS514 in pre-clinical models. Cancer Med. 2020 Jan;9(1):324-334. View Source
• [5] Alachkar H, Mutonga M, Malnassy G, Park JH, Fulton N, Woods A, Meng L, Kline J, Raca G, Odenike O, Takamatsu N, Miyamoto T, Matsuo Y, Stock W, Nakamura Y. T-LAK cell-originated protein kinase presents a novel therapeutic target in FLT3-ITD mutated acute myeloid leukemia. Oncotarget. 2015 Oct 20;6(32):33410-33425. View Source